2-(3,4-Dimethoxyphenethyl)-4-nitro-1-isoindolinone
Overview
Description
2-(3,4-Dimethoxyphenethyl)-4-nitro-1-isoindolinone (DMPNI) is an organic compound that has been studied extensively in the scientific community due to its potential applications in medicinal chemistry, pharmaceuticals, and biochemistry. This compound has been found to possess a variety of biological effects, including anti-inflammatory, anti-fungal, and anti-bacterial activities. Additionally, DMPNI has been shown to possess a wide range of biochemical and physiological effects, such as inhibition of the enzyme cyclooxygenase-2 (COX-2).
Scientific Research Applications
Photorelease of Neuroactive Amino Acids
1-Acyl-7-nitroindolines, which include compounds like 2-(3,4-Dimethoxyphenethyl)-4-nitro-1-isoindolinone, have shown utility in the rapid release of carboxylates, particularly neuroactive amino acids like l-glutamate. This release, triggered by flash photolysis in aqueous solutions, is significant for biological experiments, especially in the study of neuronal glutamate ion channels (Papageorgiou, Ogden, & Corrie, 2004).
EPR Oximetry in Viable Systems
Isoindoline nitroxides, closely related to 2-(3,4-Dimethoxyphenethyl)-4-nitro-1-isoindolinone, have been explored for electron paramagnetic resonance (EPR) oximetry in viable systems. They are particularly useful for studying intracellular oxygen, pH, and cellular redox metabolism, offering insights into the dynamic biological environments (Shen et al., 2002).
Synthesis of Heterocyclic Compounds
The compound is involved in the synthesis of various heterocyclic compounds, including dioxopyrrolo and thieno isoquinolines, which have potential applications in medicinal chemistry and drug development (Zinchenko et al., 2009).
Biomimetic Synthesis in Marine Natural Products
Isoindolinones, like 2-(3,4-Dimethoxyphenethyl)-4-nitro-1-isoindolinone, are used in the biomimetic synthesis of marine natural products, specifically in creating the isoindolinone core structure found in certain marine compounds (Augner & Schmalz, 2015).
Inhibitors of Poly(ADP-ribose) Polymerase-1 (PARP-1)
This compound has been linked to the development of potent inhibitors for poly(ADP-ribose) polymerase-1 (PARP-1), an enzyme crucial in DNA repair processes, thereby having implications in cancer research and therapy (Jagtap et al., 2004).
Catalytic Deoxygenation of Organic Compounds
Its derivatives are used in the catalytic deoxygenation of aromatic nitro compounds, which is essential in organic synthesis and pharmaceutical manufacturing (Iqbal, 1972).
properties
IUPAC Name |
2-[2-(3,4-dimethoxyphenyl)ethyl]-4-nitro-3H-isoindol-1-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N2O5/c1-24-16-7-6-12(10-17(16)25-2)8-9-19-11-14-13(18(19)21)4-3-5-15(14)20(22)23/h3-7,10H,8-9,11H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WLQIBFFYLDMVHP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CCN2CC3=C(C2=O)C=CC=C3[N+](=O)[O-])OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N2O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501153574 | |
Record name | 2-[2-(3,4-Dimethoxyphenyl)ethyl]-2,3-dihydro-4-nitro-1H-isoindol-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501153574 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
342.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3,4-Dimethoxyphenethyl)-4-nitro-1-isoindolinone | |
CAS RN |
900015-09-0 | |
Record name | 2-[2-(3,4-Dimethoxyphenyl)ethyl]-2,3-dihydro-4-nitro-1H-isoindol-1-one | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=900015-09-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-[2-(3,4-Dimethoxyphenyl)ethyl]-2,3-dihydro-4-nitro-1H-isoindol-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501153574 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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